Cas no 525-77-9 (1H-pteridine-2,4-dione)

• Product Name: 1H-pteridine-2,4-dione
• CAS No: 525-77-9
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 937141
• PubChem ID: 10250
• Update Time: 2025-04-19

1H-pteridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-pteridine-2,4-dione
• UNII-260MF9U4WC
• C03212
• SCHEMBL321932
• 2,4-DIHYDROXYPTERIDINE
• NSC 225113
• LUZ
• Lumazin
• PYRAZINO[2,3-d]PYRIMIDINE-2,4(1H,3H)-DIONE
• DTXSID0060068
• LUMAZINE [MI]
• 2,4(3H,8H)-Pteridinedione
• SY009609
• STL373614
• NSC41801
• Lumazine (VAN)
• NSC225113
• pteridine-2,4-diol
• NSC-41801
• pteridinedione
• 1,2,3,4-tetrahydropteridine-2,4-dione
• 1H,3H-pteridine-2,4-dione
• STL556695
• Lumazine
• EINECS 207-652-7
• L-8500
• Q17189420
• 525-77-9
• 487-21-8
• 2,4(1H,3H)-Pteridinedione
• BBL037035
• CHEMBL1234104
• 4-hydroxy-3H-pteridin-2-one
• DS-13683
• InChI=1/C6H4N4O2/c11-5-3-4(8-2-1-7-3)9-6(12)10-5/h1-2H,(H2,8,9,10,11,12)
• CHEBI:16489
• 2,3,4,8-tetrahydropteridine-2,4-dione
• AB-323/25048461
• MFCD00066250
• 2,4-Pteridinediol
• 2,3H)-Pteridinedione
• A871885
• 260MF9U4WC
• BP-11303
• Pteridinedione, 2,4(1h,3h)-
• HY-W037619
• Pyrazino [2,3-d]Pyrimidine- 2,4(1H,3H)-Dione
• 2,8H)-Pteridinedione
• Pteridine-2,4-diol monohydrate
• Oprea1_489423
• pteridin-2,4-dione
• AKOS000121322
• CS-0094050
• EN300-21263
• DA-17466
• Z104494912
• 2,4-(1H,3H)-Pteridinedione
• NSC-225113
• Lumazine, 97%
• AKOS002337448
• pteridine-2,4(1H,3H)-dione
• L0086
• NS00031820
• UYEUUXMDVNYCAM-UHFFFAOYSA-
• L-8520
• Lumazine; 2,4-dihydroxypteridine; 2,4-pteridinediol
• AKOS024015255
• Pteridine-2,4-dione
• NSC 41801

• Inchi： 1S/C6H4N4O2/c11-5-3-4(8-2-1-7-3)9-6(12)10-5/h1-2H,(H2,8,9,10,11,12)
• InChI Key： UYEUUXMDVNYCAM-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=CN=2)NC(N1)=O

Computed Properties

• Exact Mass: 164.033
• Monoisotopic Mass: 164.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2
• XLogP3: -1

Experimental Properties

• Color/Form: Light yellow to ochre powder
• Density: 1.522
• Melting Point: 348-349℃
• Boiling Point: 551.1 °C at 760 mmHg
• Flash Point: 287.1 °C
• Refractive Index: 1.601
• PSA: 91.50000
• LogP: -0.99360

1H-pteridine-2,4-dione Security Information

• Storage Condition：Store in tightly closed containers Store in a cool, dry place away from incompatible substances